Cas no 3011-85-6 (Butane,1,2,3,4-tetramethoxy-)

• Product Name: Butane,1,2,3,4-tetramethoxy-
• CAS No: 3011-85-6
• MF: C₈H₁₈O₄
• MW: 178.226123332977
• CID: 294368
• PubChem ID: 542388
• Update Time: 2025-04-19

Butane,1,2,3,4-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• Butane,1,2,3,4-tetramethoxy-
• 1,2,3,4-TETRAMETHOXYBUTANE
• 1,2,3,4-Tetramethoxybutan
• 1,2,3,4-tetramethoxy-butane
• Butane,1,2,3,4-tetramethoxy
• T2195
• 3011-85-6
• Butane, 1,2,3,4-tetramethoxy-
• 1,2,3,4-Tetramethoxybutane #
• UOTINMFZLVZNEW-UHFFFAOYSA-N
• DTXSID50337398
• SCHEMBL1285412

• Inchi： 1S/C8H18O4/c1-9-5-7(11-3)8(12-4)6-10-2/h7-8H,5-6H2,1-4H3
• InChI Key： UOTINMFZLVZNEW-UHFFFAOYSA-N
• SMILES： O(C)C(COC)C(COC)OC

Computed Properties

• Exact Mass: 178.12100
• Monoisotopic Mass: 178.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.954
• Boiling Point: 199.7°C at 760 mmHg
• Flash Point: 73.3°C
• Refractive Index: 1.407
• PSA: 36.92000
• LogP: 0.30920
• Solubility: Not available